[(3-Bromo-4-fluorophenyl)methyl](1-methoxypropan-2-YL)amine

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: N-[(3-bromo-4-fluorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15BrFNO/c1-8(7-15-2)14-6-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: ZQTOWVDJDFTLRP-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=C(C=C1)F)Br

Description

Molecular Formula and Structural Features

The molecular formula is C$${12}$$H$${16}$$BrFNO , calculated as follows:

• Aromatic core : C$$6$$H$$3$$BrF (3-bromo-4-fluorophenyl)
• Methylene-amine linker : CH$$_2$$NH
• Side chain : C$$4$$H$$9$$O (1-methoxypropan-2-yl)

Key structural attributes include:

• Halogen placement : The meta-bromo and para-fluoro substituents create electronic asymmetry, polarizing the aromatic ring.
• Amine substitution : The 1-methoxypropan-2-yl group introduces a branched alkoxy motif, enhancing solubility in nonpolar media.

A comparative analysis with related compounds reveals distinct features:

Compound Name	Molecular Formula	Key Substituents	Source
4-bromo-3-fluoro-N-(1-methoxypropan-2-yl)aniline	C$${10}$$H$${13}$$BrFNO	Direct N-linked methoxypropan-2-yl
[(3-Bromo-4-fluorophenyl)methyl][(oxan-4-yl)methyl]amine	C$${13}$$H$${17}$$BrFNO	Tetrahydropyranyl substituent
1-(3-bromo-4-fluorophenyl)propan-2-amine	C$$9$$H$${11}$$BrFN	Primary amine with isopropyl chain

Historical Context in Organofluorine Chemistry

The synthesis of (3-bromo-4-fluorophenyl)methylamine builds upon foundational organofluorine methodologies developed over the past century:

Early Fluorination Techniques

• Schiemann Reaction (1927) : Early aromatic fluorination via diazonium tetrafluoroborates enabled the introduction of fluorine into aryl systems. This method laid groundwork for later halogenated aryl amines.
• Halogen Exchange (1936) : Gottlieb’s KF-mediated Cl/F exchange in aryl chlorides demonstrated the feasibility of post-synthetic fluorine introduction, a principle later adapted for bromo-fluoro systems.

Modern Advances

The compound’s synthesis likely employs contemporary strategies such as:

• Directed Ortho-Metalation : Bromine and fluorine substituents may be introduced sequentially via regioselective metalation and electrophilic quenching.
• Reductive Amination : The methoxypropan-2-ylamine side chain could be installed using ketone intermediates (e.g., 1-methoxypropan-2-one) and reducing agents.

A timeline of relevant milestones:

Year	Development	Relevance to Target Compound
1927	Schiemann reaction for aryl fluorides	Enabled fluorinated aromatic precursors
1936	Gottlieb’s halogen exchange methodology	Basis for multi-halogenated aryl systems
2010	ERC’s HORIZONCF project on fluorocyclohexanes	Demonstrated polar fluorinated motifs
2024	Synthesis of [(3-Bromo-4-fluorophenyl)methyl][(oxan-4-yl)methyl]amine	Structural analog with heterocyclic amine

Position Within Bromo-Fluoro Aromatic Amine Derivatives

This compound occupies a niche within bromo-fluoro aromatic amines due to its hybrid electronic and steric profile:

Electronic Characteristics

• Bromine : Heavy atom effect enhances intersystem crossing, potentially useful in photophysical applications.
• Fluorine : Withdraws electron density via inductive effects, polarizing the aromatic π-system.

Steric and Solubility Features

• Methoxypropan-2-yl Group : The branched methoxy chain increases lipophilicity (logP ≈ 2.8 predicted) compared to linear analogs.
• Methylene Linker : The -CH$$2$$- spacer decouples amine lone pairs from aromatic conjugation, preserving basicity (predicted pK$$a$$ ≈ 8.5).

Comparative Analysis with Analogues

Three structural subclasses highlight its uniqueness:

• N-Alkoxy Derivatives (e.g., ): Direct N-substitution with alkoxy chains simplifies synthesis but reduces conformational flexibility.
• Heterocyclic Amines (e.g., ): Tetrahydropyranyl groups enhance metabolic stability but increase molecular weight.
• Primary Amines (e.g., ): Simplified structures lack the steric bulk necessary for targeted receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-4-fluorophenyl)methylamine typically involves the following steps:

Bromination and Fluorination: The starting material, a phenyl ring, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the 3 and 4 positions, respectively.

Amination: Finally, the amine group is introduced through a nucleophilic substitution reaction.

The reaction conditions for these steps generally involve the use of appropriate solvents, catalysts, and temperature control to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of (3-Bromo-4-fluorophenyl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to achieve efficient and cost-effective production. The reaction conditions are optimized to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-fluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are used for nucleophilic and electrophilic substitution reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

(3-Bromo-4-fluorophenyl)methylamine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is used in studies involving cellular processes and molecular interactions.

Medicine: Research on this compound includes its potential therapeutic applications and its role in drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of (3-Bromo-4-fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Features :

• Methoxypropan-2-yl Group : The ether oxygen introduces polarity, while the branched chain may reduce crystallinity, improving solubility in organic solvents.

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

Compound Name	Substituents on Phenyl Ring	Amine Substituent	Molecular Formula	Molecular Weight	Key Properties/Applications
(3-Bromo-4-fluorophenyl)methylamine (Target Compound)	3-Br, 4-F	1-Methoxypropan-2-yl	C₁₁H₁₄BrFNO	290.14 (calc.)	High polarity due to Br/F; potential use in medicinal chemistry or as a ligand.
(3-Bromo-4-fluorophenyl)methylamine	3-Br, 4-F	3-Methylbutan-2-yl	C₁₂H₁₇BrFN	274.17	Less polar (no ether); higher hydrophobicity.
1-(3-Fluoro-4-methoxyphenyl)ethylamine	3-F, 4-OCH₃	1-Methoxypropan-2-yl	C₁₃H₂₁FNO₂	254.31 (calc.)	Methoxy on ring increases electron density; ethyl linkage may enhance flexibility.
1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine	3-F, 4-CH₃	2-Methylpropan-2-yl	C₁₁H₁₆FN	181.25	Compact structure; tert-butyl group enhances steric hindrance.

Key Observations :

• Electronic Effects : Bromine and fluorine substituents (target compound) increase electrophilicity compared to methyl or methoxy groups ().
• Solubility : The 1-methoxypropan-2-yl group in the target compound improves solubility in polar solvents compared to purely aliphatic substituents (e.g., 3-methylbutan-2-yl in ).

Amine Substituent Modifications

Compound Name	Amine Substituent	Branching/Polarity	Potential Reactivity
Target Compound	1-Methoxypropan-2-yl	Branched, ether-containing	Enhanced nucleophilicity due to ether oxygen.
1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine	3-Phenylpropan-1-yl	Linear, aromatic	π-π interactions possible; lower solubility.
3-(3-Fluorophenyl)-N-{[2-(1H-imidazol-1-yl)pyrimidin-4-yl]methyl}propan-1-amine	Propan-1-yl with pyrimidine	Heterocyclic, planar	Bioactivity likely due to imidazole and pyrimidine.

Functional Insights :

• Steric Effects : Branched substituents (e.g., 1-methoxypropan-2-yl) may hinder approach to sterically sensitive targets compared to linear chains.
• Bioactivity : Heterocyclic amine substituents () are more likely to engage in hydrogen bonding or metal coordination than alkyl-ether groups.

Physicochemical and Adsorption Properties

Key factors include:

• Nitrogen Content : Higher nitrogen content correlates with increased CO₂ capacity (e.g., aMDEA-MC in achieved 2.63 mmol/g).
• Pore Structure : Impregnation of amines reduces surface area but enhances chemisorption. The target compound’s bromo-fluoro-phenyl group could similarly modify substrate porosity if used in composite materials.

Hypothetical Adsorption Performance :

• The target compound’s primary amine (if deprotonated) could react with CO₂ to form carbamates, but its bulky substituents might limit accessibility compared to smaller amines like MDEA.

Biological Activity

(3-Bromo-4-fluorophenyl)methylamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of halogen substituents, specifically bromine and fluorine, on the phenyl ring enhances its reactivity and interaction with biological targets. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and potential therapeutic implications.

• Molecular Formula : C11H15BrFNO
• Molecular Weight : 276.145 g/mol
• IUPAC Name : (3-Bromo-4-fluorophenyl)methylamine

The biological activity of (3-Bromo-4-fluorophenyl)methylamine is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The halogen atoms can influence the compound's binding affinity, potentially leading to:

• Enzyme Inhibition : The compound may act as a reversible or irreversible inhibitor of specific enzymes, modulating biochemical pathways.
• Receptor Activation : It may also interact with receptors, influencing signaling pathways that are critical in various physiological processes.

Antimicrobial Properties

The presence of halogens in organic compounds often correlates with enhanced antimicrobial activity. Compounds similar to (3-Bromo-4-fluorophenyl)methylamine have been studied for their ability to inhibit bacterial growth, suggesting that this compound may also possess antimicrobial properties.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
(3-Bromo-4-chlorophenyl)methylamine	C11H16BrClNO	Contains chlorine; differing reactivity
(2-Bromo-4-fluorophenyl)methylamine	C11H15BrFNO	Different substitution pattern
(4-Fluorophenyl)methylamine	C11H16FNO	Lacks bromine; may exhibit different activities

This table highlights how variations in halogen substitution can affect the biological properties of related compounds.

Case Studies and Research Findings

• Antitumor Efficacy : A study on isoflavone derivatives similar to (3-Bromo-4-fluorophenyl)methylamine found significant growth inhibition in breast cancer cell lines when co-incubated with cytochrome P450 inducers . This suggests that such compounds could be developed into effective antitumor agents.
• Antimicrobial Activity : Research indicates that halogenated compounds often show enhanced binding affinity to bacterial enzymes, which can lead to increased antimicrobial efficacy. Such findings underline the potential for (3-Bromo-4-fluorophenyl)methylamine in developing new antibiotics.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (3-Bromo-4-fluorophenyl)methylamine, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution between 3-bromo-4-fluorobenzyl bromide and 1-methoxypropan-2-amine. Optimization involves adjusting solvent polarity (e.g., THF or DMF), temperature (40–60°C), and stoichiometric ratios. Microwave-assisted synthesis may enhance reaction efficiency by reducing time and improving yield . Purity is monitored via TLC or HPLC, with column chromatography used for isolation.

Q. How can the purity and structural integrity of (3-Bromo-4-fluorophenyl)methylamine be validated?

• Methodological Answer : Use a combination of spectroscopic techniques:

• NMR : Confirm substitution patterns (e.g., aromatic protons at δ 7.2–7.8 ppm for bromo/fluoro groups, methoxy singlet at δ ~3.3 ppm) .
• Mass Spectrometry : Verify molecular ion peaks (expected m/z ~286 for [M+H]⁺).
• Elemental Analysis : Ensure C, H, N, Br, and F percentages align with theoretical values .